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  4. Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 143407-74-3
VCID: VC0131186
InChI: InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(7-2-3-8-20)12-5-4-6-13(21)9-12;/h4-6,9,14,17H,2-3,7-8,10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1
SMILES: CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+]
Molecular Formula: C20H20BrN2NaO4S
Molecular Weight: 487.3 g/mol

Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

CAS No.: 143407-74-3

Main Products

VCID: VC0131186

Molecular Formula: C20H20BrN2NaO4S

Molecular Weight: 487.3 g/mol

Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate - 143407-74-3

CAS No. 143407-74-3
Product Name Sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Molecular Formula C20H20BrN2NaO4S
Molecular Weight 487.3 g/mol
IUPAC Name sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Standard InChI InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(7-2-3-8-20)12-5-4-6-13(21)9-12;/h4-6,9,14,17H,2-3,7-8,10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1
Standard InChIKey FVINXAYFQRVTCA-UHFFFAOYSA-M
Isomeric SMILES CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+]
SMILES CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+]
Canonical SMILES CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+]
Synonyms sodium 7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo -5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
PubChem Compound 23711650
Last Modified Nov 11 2021
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